BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: 1,5-Diphenylcarbazone for
Heavy Metal Detection

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,5-Diphenylcarbazone

Cat. No.: B7855421

Introduction

1,5-Diphenylcarbazide and its oxidized form, 1,5-Diphenylcarbazone, are well-established
chromogenic reagents used in analytical chemistry for the colorimetric and spectrophotometric
determination of various heavy metal ions.[1][2] 1,5-Diphenylcarbazide is a white solid that can
be oxidized to 1,5-Diphenylcarbazone, which then forms distinctly colored chelate complexes
with specific metal ions in solution.[1] The intensity of the resulting color is proportional to the
concentration of the metal ion, allowing for quantitative analysis. This method is noted for its
high sensitivity, particularly for the detection of hexavalent chromium, and is also applicable to
other metals such as mercury and cadmium.[1][3]

The primary application involves a reaction in an acidic medium, where the color development
can be measured using a spectrophotometer at a specific wavelength.[3][4] The stability and
sensitivity of the reagent make it a valuable tool in environmental monitoring, industrial process
control, and various research applications.[2][5]

Application 1: Determination of Hexavalent
Chromium (Cr(VI))

Principle

The determination of hexavalent chromium using 1,5-diphenylcarbazide is the most common
and sensitive application of this reagent. The method is based on a two-step reaction in an
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acidic solution.[4] First, Cr(VI) oxidizes 1,5-diphenylcarbazide to 1,5-diphenylcarbazone,
during which Cr(VI) is reduced to trivalent chromium (Cr(l1)).[6][7] Subsequently, the newly
formed 1,5-diphenylcarbazone reacts with the Cr(lll) ions to form a stable, reddish-violet
colored complex.[4][6][8] The absorbance of this complex is measured spectrophotometrically
at approximately 540 nm to quantify the initial Cr(VI) concentration.[3][9]

Quantitative Data

Parameter Value Reference

Wavelength of Max.

Absorbance (Amax) ~>40nm &8
Detection Limit 0.005 - 0.023 mg-L1 [10][11]
Linear Range 0.03-3mg-L [10]
Optimal Acidity Acidic (H2SO0a or HzPOa) [9][10]
Molar Absorptivity 2.4 x10° L mol~tcm™? [12]
Reaction Time ~5-10 minutes [10]

Experimental Protocol: Spectrophotometric Determination of Cr(VI)
e Preparation of 1,5-Diphenylcarbazide (DPC) Reagent (0.25% w/v):
o Dissolve 250 mg of 1,5-diphenylcarbazide in 100 mL of acetone.[6]

o Store the solution in a dark, amber bottle, as it is sensitive to light.[6] This solution should
be prepared fresh for optimal performance.

o Preparation of Acid Solution:

o Prepare a 0.2 M solution of sulfuric acid (H2SOa4) by carefully diluting concentrated H2SOa
in deionized water.[10]

e Preparation of Standard Solutions:
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o Prepare a stock solution of 1000 mg-L~* Cr(VI) by dissolving a known quantity of
potassium dichromate (K2Cr207) in deionized water.

o From the stock solution, prepare a series of working standard solutions with
concentrations spanning the expected range of the samples (e.g., 0.1, 0.5, 1.0, 2.0, 3.0
mg-L1).

e Sample Analysis:

[¢]

Transfer 2 mL of the water sample (or diluted sample) into a glass vial or cuvette.[10]
o Add 1 mL of 0.2 M sulfuric acid to acidify the sample.[10]

o Add 1 mL of the 0.25% DPC reagent, mix gently, and allow the solution to stand for 5-10
minutes for full color development.[10]

o Prepare a reagent blank using 2 mL of deionized water instead of the sample and follow
the same procedure.

o Measure the absorbance of the sample and standard solutions against the reagent blank
at 540 nm using a UV-Vis spectrophotometer.[10]

e Quantification:
o Plot a calibration curve of absorbance versus the concentration of the Cr(VI) standards.

o Determine the concentration of Cr(VI) in the sample by interpolating its absorbance value
on the calibration curve.

Potential Interferences

» High concentrations of other heavy metals such as iron (Fe(lll)) and copper (Cu(ll)) can
interfere with the analysis.[13][14]

» Reducing agents, such as thiosulfate (S20327), can interfere by reducing Cr(VI) to Cr(lll)
before it can react with the DPC, leading to inaccurate results.[15][16]
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Reaction pathway for Cr(VI) detection.
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Application 2: Determination of Mercury (Hg(ll))

Principle

1,5-Diphenylcarbazone can be used for the spectrophotometric determination of mercury(ll)
ions. Unlike the indirect reaction with chromium, mercury(ll) forms a direct complex with 1,5-
Diphenylcarbazone.[17][18] The reaction produces a blue or violet-colored complex in a
neutral or slightly acidic solution, which can be quantified.[18] The sensitivity of this test is high,
though it can be affected by the pH of the solution and the presence of other metal ions.[18]

Quantitative Data

Parameter Value Reference

Wavelength of Max.

Absorbance (Amax) Not specified

Detection Limit ~2000 pg-L~1 (2 ppm) [1]
Stoichiometry (Hg:DPC) 1:1 [3]
Optimal Acidity Neutral to slightly acidic [18]

Experimental Protocol: Qualitative & Semi-Quantitative Determination of Hg(ll)

e Preparation of DPC Reagent:

o Prepare a saturated alcoholic solution of 1,5-diphenylcarbazide.[18] Alternatively, a 0.25%
solution in acetone can be used for better stability.[18]

e Sample Preparation:

o The sample solution should be adjusted to a near-neutral pH. If the sample is highly
acidic, it can be neutralized carefully.

e Analysis:

o To approximately 5-6 mL of the sample solution in a test tube, add 4-8 drops of the DPC
reagent.[18]
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o Gradually add solid sodium carbonate to neutralize any excess acid and observe for color
change.[18]

o The formation of a blue or violet tinge indicates the presence of mercury.[18]

o For Spectrophotometric Analysis:
o Prepare mercury standards and a reagent blank.

o After adding the reagent, measure the absorbance at the wavelength of maximum
absorbance (which should be determined by scanning the spectrum of the complex).

o Create a calibration curve to determine the concentration of mercury in the sample.
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General workflow for heavy metal detection.
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Application 3: Determination of Cadmium (Cd(ll))

Principle

1,5-Diphenylcarbazone can also be used for the detection of cadmium. The method relies on
the formation of a colored complex between cadmium ions and the reagent. A qualitative spot
test can provide a rapid indication of cadmium contamination, while a spectrophotometric
method allows for quantification.[13] The reaction with cadmium typically produces a violet-blue
coloration.[13]

Quantitative Data

Parameter Value Reference

Wavelength of Max.

Absorbance (Amax) >33 nm =
Detection Limit (Qualitative) 0.1% [13]
Linear Range 0.228 - 3.65 ppm [12]
Molar Absorptivity 7.33 x 10* dm3 mol-t cm™1 [12]

Experimental Protocol: Qualitative Spot Test for Cadmium

This protocol is adapted for a qualitative surface test.[13]

o Reagent Preparation:

o Prepare an "Indicator” solution by mixing a small amount of 1,5-diphenylcarbazone in
rubbing alcohol (ethanol).[13]

o Sample Collection:

o Lightly soak a cotton swab with rubbing alcohol and rub it against the surface to be tested
for about one minute.[13]

o Allow the swab to air dry completely to evaporate the alcohol.[13]
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¢ Analysis:

o

Place a drop of the indicator solution on a clean, white, non-reactive surface (e.g., a
plastic plate).[13]

o

Dip the dried test swab into the drop of the indicator solution.[13]

[¢]

The appearance of a violet-blue color on the swab within 1-10 minutes indicates the
presence of cadmium.[13]

[¢]

A clean, untreated swab should be run in parallel as a negative control.[13]
Potential Interferences

* Excess amounts of copper and iron may interfere with the test, potentially causing false
positives.[13]

Reaction Time Temperature
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Factors affecting DPC-based analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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